Cas no 59961-88-5 (Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy-)

Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy- structure
59961-88-5 structure
Product Name:Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy-
CAS No:59961-88-5
MF:C10H10FNO2
MW:195.190306186676
CID:1617815
PubChem ID:13010438
Update Time:2025-04-21

Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy-
    • 4-(4-fluorophenoxy)-3-hydroxybutanenitrile
    • SCHEMBL11726707
    • 59961-88-5
    • DTXSID00514970
    • Inchi: 1S/C10H10FNO2/c11-8-1-3-10(4-2-8)14-7-9(13)5-6-12/h1-4,9,13H,5,7H2
    • InChI Key: DTWGERUVRJEYDD-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OCC(CC#N)O

Computed Properties

  • Exact Mass: 195.0696
  • Monoisotopic Mass: 195.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • PSA: 53.25

Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy- Related Literature

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